Cas no 423-95-0 (Nonanoyl chloride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-)

• Product Name: Nonanoyl chloride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-
• CAS No: 423-95-0
• MF: C₉HClF₁₆O
• MW: 464.531098127365
• MDL: MFCD00042120
• CID: 333457
• PubChem ID: 2776253
• Update Time: 2025-05-25

Nonanoyl chloride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro- Chemical and Physical Properties

Names and Identifiers

• Nonanoyl chloride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononanoyl chloride
• 9H-Hexadecafluor-nonanoylchlorid
• 9H-Hexadecafluorononanoyl chloride
• 9h-perfluorononanoyl chloride
• EINECS 207-033-1
• Hexadecafluor-9H-nonansaeurechlorid
• PC4532
• 423-95-0
• RJYUFWDUKZUCSP-UHFFFAOYSA-N
• FS-4417
• FT-0621669
• MFCD00042120
• NS00011141
• AKOS016015986
• SCHEMBL7729495
• A825886
• DTXSID20195124

• MDL： MFCD00042120
• Inchi： 1S/C9HClF16O/c10-1(27)3(13,14)5(17,18)7(21,22)9(25,26)8(23,24)6(19,20)4(15,16)2(11)12/h2H
• InChI Key： RJYUFWDUKZUCSP-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=O

Computed Properties

• Exact Mass: 463.94600
• Monoisotopic Mass: 463.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1,803 g/cm3
• Boiling Point: 166 °C
• Flash Point: 58.8°C
• Refractive Index: 1.322
• PSA: 17.07000
• LogP: 5.46400
• Solubility: Not available

Nonanoyl chloride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro- Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on Nonanoyl chloride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-

Nonanoyl Chloride, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluoro-: A Comprehensive Overview

CAS No 423-95-0 refers to the compound known as Nonanoyl chloride, specifically the highly fluorinated derivative named Nonanoyl chloride, 2,2,3,3,…hexadecafluoro-. This compound is a member of the broader class of perfluorinated alkylated compounds (PFAS), which have gained significant attention in recent years due to their unique chemical properties and wide-ranging applications across various industries.

The structure of this compound is characterized by a nonanoyl group (a nine-carbon chain) with a chlorine atom attached to the carbonyl carbon. The extensive fluorination pattern—specifically the substitution of hydrogen atoms with fluorine atoms on multiple carbons—contributes to its remarkable stability and chemical inertness. This makes it highly resistant to hydrolysis and oxidation under normal conditions. Recent studies have highlighted the importance of such fluorinated compounds in surface chemistry, where their low surface energy properties make them ideal for applications in water-repellent coatings and anti-corrosion treatments.

In terms of synthesis and production methods for CAS No 423-95-0 (Nonanoyl chloride, 2,…hexadecafluoro), researchers have explored various pathways to optimize yield and minimize environmental impact. One notable advancement involves the use of electrophilic fluorination techniques under controlled conditions to achieve the desired substitution pattern. This approach not only enhances product purity but also aligns with current trends toward greener chemical manufacturing processes.

The application spectrum of this compound is vast. In the field of materials science and engineering (e.g., in the development of advanced polymers), it serves as a key intermediate in synthesizing perfluoropolyethers (PFPEs) and other high-performance materials. These materials are critical for applications requiring thermal stability and chemical resistance (e.g., in aerospace and semiconductor manufacturing). Additionally, Nonanoyl chloride finds utility in specialty chemicals such as surfactants and flame retardants due to its unique reactivity profile.

Recent research has also delved into understanding the environmental fate and toxicity of CAS No 423-95-0. While its high stability contributes to its effectiveness in industrial applications, concerns have been raised regarding its persistence in the environment. Studies conducted using advanced analytical techniques such as LC-MS/MS have provided insights into its potential bioaccumulation pathways. However, current findings suggest that this compound exhibits lower bioaccumulation potential compared to some other PFAS due to its larger molecular size and branched structure.

In terms of safety considerations, Nonanoyl chloride (CAS No 423-95-0) must be handled with care due to its reactivity with moisture and organic matter. Proper personal protective equipment (PPE) is recommended during handling and storage. Its use in industrial settings should adhere to established safety protocols to mitigate any potential occupational exposure risks.

The future outlook for this compound is promising given its versatility across multiple industries. Ongoing research focuses on enhancing its functionalization for niche applications such as drug delivery systems (e.g., as a component in lipid nanoparticles) and advanced materials for energy storage devices (e.g., in lithium-ion batteries). Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this space.

In conclusion, Nonanoyl chloride (CAS No 423-95-0) stands out as a critical compound within the realm of fluorinated chemicals. Its unique properties make it indispensable across diverse sectors while ongoing research continues to unlock new avenues for its application. As industries increasingly prioritize sustainability, advancements in its synthesis and application will play a pivotal role in shaping future technological landscapes.